1,2,5-trimethyl-4-phenyl-4-piperidinol
Overview
Description
1,2,5-trimethyl-4-phenyl-4-piperidinol, also known as TMP or MPTP, is a synthetic compound that has been widely used in scientific research for its unique chemical and biological properties. TMP is a piperidine derivative that has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
The mechanism of action of 1,2,5-trimethyl-4-phenyl-4-piperidinol is not fully understood, but it is believed to involve the inhibition of mitochondrial complex I, which leads to the production of reactive oxygen species and oxidative stress. This can result in the degeneration of dopaminergic neurons, which are involved in the regulation of movement and are affected in Parkinson's disease.
Biochemical and Physiological Effects:
In addition to its effects on dopaminergic neurons, 1,2,5-trimethyl-4-phenyl-4-piperidinol has been found to have a wide range of other biochemical and physiological effects. These include effects on neurotransmitter systems, such as the serotonin and norepinephrine systems, as well as effects on the immune system and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,2,5-trimethyl-4-phenyl-4-piperidinol in scientific research is its ability to induce Parkinson's disease-like symptoms in animals, which allows researchers to study the disease in a controlled setting. However, there are also limitations to the use of 1,2,5-trimethyl-4-phenyl-4-piperidinol, such as the fact that it is a toxic compound that can be dangerous if not handled properly.
Future Directions
There are many potential future directions for research involving 1,2,5-trimethyl-4-phenyl-4-piperidinol. One area of interest is the development of new treatments for Parkinson's disease based on the underlying mechanisms of the disease. Another area of interest is the use of 1,2,5-trimethyl-4-phenyl-4-piperidinol as a tool for studying other neurological disorders, such as Alzheimer's disease and Huntington's disease. Additionally, there is ongoing research into the potential therapeutic uses of 1,2,5-trimethyl-4-phenyl-4-piperidinol for other conditions, such as cancer and inflammation.
Scientific Research Applications
1,2,5-trimethyl-4-phenyl-4-piperidinol has been used extensively in scientific research as a tool for studying various biological processes. One of the most significant applications of 1,2,5-trimethyl-4-phenyl-4-piperidinol has been in the study of Parkinson's disease. In the 1980s, it was discovered that 1,2,5-trimethyl-4-phenyl-4-piperidinol could cause symptoms similar to Parkinson's disease in humans and primates. This led to the development of the MPTP-induced Parkinson's disease model, which has been widely used in research to study the underlying mechanisms of the disease and to test potential treatments.
properties
IUPAC Name |
1,2,5-trimethyl-4-phenylpiperidin-4-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-11-10-15(3)12(2)9-14(11,16)13-7-5-4-6-8-13/h4-8,11-12,16H,9-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTKBMLDLEZVLNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(CN1C)C)(C2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40385126 |
Source
|
| Record name | 1,2,5-trimethyl-4-phenylpiperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40385126 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
562-11-8 |
Source
|
| Record name | 1,2,5-Trimethyl-4-phenyl-4-piperidinol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=562-11-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,5-trimethyl-4-phenylpiperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40385126 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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